Cas no 1044924-10-8 (1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol)

• Product Name: 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol
• CAS No: 1044924-10-8
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• MDL: MFCD13414194
• CID: 4678728
• Update Time: 2025-11-01

1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorobenzyl)piperidin-4-ol
• 1-[(4-bromo-2-fluorophenyl)methyl]piperidin-4-ol
• ZYMAHRVUIFWGOB-UHFFFAOYSA-N
• AM86247
• Z54505525
• 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol

• MDL： MFCD13414194
• Inchi： 1S/C12H15BrFNO/c13-10-2-1-9(12(14)7-10)8-15-5-3-11(16)4-6-15/h1-2,7,11,16H,3-6,8H2
• InChI Key： ZYMAHRVUIFWGOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN1CCC(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 371.0±37.0 °C at 760 mmHg
• Flash Point: 178.2±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol

1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol: An Overview of a Promising Compound in Medicinal Chemistry

1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol (CAS No. 1044924-10-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as BFP for brevity, is characterized by a piperidine ring substituted with a 4-bromo-2-fluorobenzyl group and a hydroxyl group at the 4-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol molecule is synthesized through a series of well-defined chemical reactions, including the formation of the piperidine ring, the introduction of the bromo and fluoro substituents, and the final hydroxylation step. The synthetic route is optimized to ensure high yield and purity, which are crucial for downstream applications such as drug discovery and development.

One of the key areas where 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol has shown promise is in the field of neuropharmacology. Recent studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to serotonin and dopamine receptors. These findings suggest that BFP could be a valuable tool in understanding and treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its neuropharmacological properties, 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes BFP a potential candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential attributes for a drug candidate. Furthermore, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

The structural flexibility of BFP also allows for chemical modifications to enhance its pharmacological properties. For instance, substituting the bromo or fluoro groups with other functional groups can lead to derivatives with improved potency or selectivity. This versatility makes 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol an attractive starting point for structure-activity relationship (SAR) studies and drug optimization efforts.

In conclusion, 1-(4-Bromo-2-fluorobenzyl)piperidin-4-ol (CAS No. 1044924-10-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable tool for both fundamental research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.